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Degradation Data Summary

The table below summarizes the key findings on the degradation of these fungicides.

Fungicide
Degradation
Context

Half-Life / Degradation
Rate

Key Findings & Conditions

Furalaxyl Degradation by

Brevibacillus
brevis (Liquid

culture)

The R-enantiomer was
preferentially degraded;
degradation was faster

when both fungicides were
present [1].

Evidence of enantioselective
degradation; behavior differs in
a mixed environment [1].

Metalaxyl
(Racemic Mix)

Tropical
(Cameroon) and

Temperate
(Germany) Soils

[2] [3]

17 to 38 days (Half-life
varied with soil type and

enantiomer) [2] [3].

Enantioselective degradation:
R-enantiomer degraded faster in

temperate soil, S-enantiomer
degraded faster in tropical soil [2]

[3].

Metalaxyl-M
(Mefenoxam)

Various

Agricultural Soils
[4]

3.2 to 38 days (Half-life

varies significantly with
soil type) [4].

Degradation is primarily

influenced by soil
physicochemical properties
(e.g., pH, texture) more than
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Degradation
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Half-Life / Degradation
Rate

Key Findings & Conditions

microbial community composition
[4].

Experimental Protocols for Key Studies

Here are the methodologies used in the cited research to help you evaluate the data.

Liquid Culture Study with Brevibacillus brevis [1]

Organism: A strain of Brevibacillus brevis was isolated and used.
Culture: Experiments were conducted in a liquid culture.

Analysis: Concentrations and enantiomeric ratios of metalaxyl and furalaxyl were determined
using High-Performance Liquid Chromatography (HPLC) with a chiral column, coupled with

tandem mass spectrometry (MS/MS) for detection.
Design: The study tested the degradation of the fungicides both individually and in

combination.

Soil Incubation Experiments [2] [3]

Soils: Typical agricultural soils from Germany (sandy loam, temperate) and Cameroon (sand-

clay loam, tropical) were used.
Incubation: Soils were treated with various formulations of metalaxyl (including the racemic

mixture and pure enantiomers) and incubated under controlled conditions for up to 120 days.
Analysis: Degradation kinetics were determined using reversed-phase HPLC. The

enantiomeric ratios were measured using HPLC with a chiral Whelk O1 column.
Additional Measurements: The study also monitored changes in soil microbiological

properties and enzyme activities.

Interpretation of Available Evidence

The data suggests that both fungicides undergo enantioselective degradation, meaning their different

mirror-image molecules break down at different rates. The direct comparison is primarily limited to one

laboratory study showing that a specific bacterium, Brevibacillus brevis, preferentially degrades the R-

enantiomers of both compounds [1].
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For metalaxyl, extensive research shows its degradation rate in the environment is highly dependent on soil

conditions, such as location, pH, and organic matter [2] [4] [3]. Similar comprehensive environmental data

for furalaxyl was not located in the current search results.

Molecular Degradation Pathway

The following diagram illustrates the general enantioselective degradation process shared by these

fungicides, as revealed by the microbial study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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